Cas no 125161-79-7 (5-Bromo-3-methylpentyl acetate)

5-Bromo-3-methylpentyl acetate structure
125161-79-7 structure
Product Name:5-Bromo-3-methylpentyl acetate
CAS No:125161-79-7
MF:C8H15BrO2
MW:223.107502222061
CID:896766
Update Time:2025-04-19

5-Bromo-3-methylpentyl acetate Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methylpentyl acetate
    • (5-bromo-3-methylpentyl) acetate
    • Inchi: 1S/C8H15BrO2/c1-7(3-5-9)4-6-11-8(2)10/h7H,3-6H2,1-2H3
    • InChI Key: BDTWCRYXFRYVAL-UHFFFAOYSA-N
    • SMILES: C(OCCC(C)CCBr)(=O)C

Computed Properties

  • Exact Mass: 222.02555
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • PSA: 26.3
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